4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-2,5,5-trimethylmorpholine

• IUPAC Name: 4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2,5,5-trimethylmorpholine
• InChI: InChI=1S/C13H17FN2O5S/c1-9-7-16(13(2,3)8-20-9)12(17)10-4-11(6-15-5-10)21-22(14,18)19/h4-6,9H,7-8H2,1-3H3
• InChI Key: JHIYJXGWNOIRSA-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(CO1)(C)C)C(=O)C2=CC(=CN=C2)OS(=O)(=O)F
• Molecular Formula: C13H17FN2O5S
• Molecular Weight: 332.35 g/mol

Description

Fluorinated pyridines are a class of compounds that have been gaining interest due to their unique physical, chemical, and biological properties. The presence of strong electron-withdrawing substituents in the aromatic ring, such as fluorine, can lead to reduced basicity and reactivity compared to their chlorinated and brominated analogues.

Synthesis Analysis

The synthesis of fluorinated pyridines is a challenging task due to the need for selective fluorination. Various methods have been developed for the synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles.

Molecular Structure Analysis

The molecular structure of fluorinated pyridines is influenced by the position and number of fluorine atoms attached to the pyridine ring. The presence of fluorine atoms can give these compounds new functions and improve their performance.

Chemical Reactions Analysis

Fluorinated pyridines can undergo various chemical reactions, including substitution reactions and cyclization. The specific reactions that “4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-2,5,5-trimethylmorpholine” can undergo would depend on its specific structure and the reaction conditions.

Physical And Chemical Properties Analysis

Fluorinated pyridines exhibit interesting and unusual physical and chemical properties due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring. They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues.

Mechanism of Action

The mechanism of action of fluorinated pyridines can vary depending on their specific structure and the biological system they interact with. Some fluorinated pyridines have shown potent activities against certain types of receptors, such as the fibroblast growth factor receptors.

Future Directions

The development of new synthetic methods and the discovery of new applications have increased the interest in fluorinated pyridines. They have potential applications in various fields, including molecular imaging, pharmaceuticals, and materials.